Cas no 1595989-68-6 (1-{octahydrocyclopentacpyrrol-1-yl}propan-2-one)

1-{octahydrocyclopentacpyrrol-1-yl}propan-2-one structure
1595989-68-6 structure
Product Name:1-{octahydrocyclopentacpyrrol-1-yl}propan-2-one
CAS No:1595989-68-6
MF:C10H17NO
MW:167.248082876205
CID:5747342
PubChem ID:102893760
Update Time:2025-07-13

1-{octahydrocyclopentacpyrrol-1-yl}propan-2-one Chemical and Physical Properties

Names and Identifiers

    • EN300-1126966
    • 1595989-68-6
    • 1-{octahydrocyclopenta[c]pyrrol-1-yl}propan-2-one
    • 1-{octahydrocyclopentacpyrrol-1-yl}propan-2-one
    • Inchi: 1S/C10H17NO/c1-7(12)5-10-9-4-2-3-8(9)6-11-10/h8-11H,2-6H2,1H3
    • InChI Key: PVZWGWGACPSQHM-UHFFFAOYSA-N
    • SMILES: O=C(C)CC1C2CCCC2CN1

Computed Properties

  • Exact Mass: 167.131014166g/mol
  • Monoisotopic Mass: 167.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 29.1Ų

1-{octahydrocyclopentacpyrrol-1-yl}propan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1126966-0.05g
1-{octahydrocyclopenta[c]pyrrol-1-yl}propan-2-one
1595989-68-6 95%
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$707.0 2023-10-26
Enamine
EN300-1126966-0.1g
1-{octahydrocyclopenta[c]pyrrol-1-yl}propan-2-one
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Enamine
EN300-1126966-0.25g
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1595989-68-6 95%
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$774.0 2023-10-26
Enamine
EN300-1126966-0.5g
1-{octahydrocyclopenta[c]pyrrol-1-yl}propan-2-one
1595989-68-6 95%
0.5g
$809.0 2023-10-26
Enamine
EN300-1126966-1.0g
1-{octahydrocyclopenta[c]pyrrol-1-yl}propan-2-one
1595989-68-6
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$1086.0 2023-06-09
Enamine
EN300-1126966-2.5g
1-{octahydrocyclopenta[c]pyrrol-1-yl}propan-2-one
1595989-68-6 95%
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$1650.0 2023-10-26
Enamine
EN300-1126966-5.0g
1-{octahydrocyclopenta[c]pyrrol-1-yl}propan-2-one
1595989-68-6
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$3147.0 2023-06-09
Enamine
EN300-1126966-10.0g
1-{octahydrocyclopenta[c]pyrrol-1-yl}propan-2-one
1595989-68-6
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$4667.0 2023-06-09
Enamine
EN300-1126966-1g
1-{octahydrocyclopenta[c]pyrrol-1-yl}propan-2-one
1595989-68-6 95%
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$842.0 2023-10-26
Enamine
EN300-1126966-5g
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$2443.0 2023-10-26
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